Cas no 139004-51-6 (Acetic acid, (2,6-dinitrophenoxy)-)
139004-51-6 structure
Product Name:Acetic acid, (2,6-dinitrophenoxy)-
CAS No:139004-51-6
MF:C8H6N2O7
MW:242.14244222641
CID:1258685
Update Time:2024-08-04
Acetic acid, (2,6-dinitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (2,6-dinitrophenoxy)-
- (2,6-Dinitro-phenoxy)-acetic acid
- Acetic acid, 2-(2,6-dinitrophenoxy)-
-
- Inchi: 1S/C8H6N2O7/c11-7(12)4-17-8-5(9(13)14)2-1-3-6(8)10(15)16/h1-3H,4H2,(H,11,12)
- InChI Key: HEDPFFUEYDQJRQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)COC1=C([N+]([O-])=O)C=CC=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 242.01748
Experimental Properties
- Density: 1.633±0.06 g/cm3(Predicted)
- Boiling Point: 466.9±30.0 °C(Predicted)
- PSA: 132.81
- pka: 2.63±0.10(Predicted)
Acetic acid, (2,6-dinitrophenoxy)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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